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Compound of Interest

Compound Name: 2-Phenyl-D5-ethyl isothiocyanate

Cat. No.: B12311603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-Phenyl-D5-
ethyl isothiocyanate, a deuterated analog of phenethyl isothiocyanate (PEITC). While much

of the available toxicological and biological data pertains to the non-deuterated form, the

protocols and safety measures are directly applicable. The inclusion of deuterium atoms makes

this compound a valuable tool in metabolic and pharmacokinetic studies, allowing researchers

to trace its fate in biological systems.

Chemical and Physical Properties
2-Phenyl-D5-ethyl isothiocyanate is a liquid at room temperature.[1] Its properties are

summarized in the table below. Data for the non-deuterated analog, phenethyl isothiocyanate,

is included for comparison.
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Property
2-Phenyl-D5-ethyl
isothiocyanate

Phenethyl isothiocyanate

Synonyms
Phenethyl Isothiocyanate-D5

(phenyl-D5)

PEITC, 2-

Isothiocyanatoethylbenzene

CAS Number 912627-98-6[1] 2257-09-2[2]

Molecular Formula C₉D₅H₄NS C₉H₉NS

Molecular Weight 168.27 g/mol 163.24 g/mol

Physical State Liquid Liquid

Purity >98% ≥95% to 99%

Boiling Point Not available 139-140 °C/11 mmHg

Density Not available 1.094 g/mL at 25 °C

Refractive Index Not available n20/D 1.5888

Solubility Not available

Insoluble in water. Soluble in

ethanol, DMSO, and dimethyl

formamide (approx. 30 mg/ml).

Storage
Store at room temperature.

Protect from moisture.
2-8°C or -20°C.

Safety and Hazard Information
2-Phenyl-D5-ethyl isothiocyanate is classified as a hazardous substance. The following

tables summarize the key hazard statements and precautionary measures.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation.

Handling and Personal Protective Equipment (PPE)
Proper handling and the use of appropriate personal protective equipment are crucial to

minimize exposure risk.
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Precaution Description

Engineering Controls
Work in a well-ventilated area, preferably under

a chemical fume hood.

Eye/Face Protection
Wear chemical safety goggles or glasses with

side-shields.

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat or other impervious clothing.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate

cartridge.

General Hygiene

Avoid contact with skin, eyes, and clothing. Do

not breathe vapors or mist. Wash hands

thoroughly after handling.

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.

Skin Contact
Immediately wash off with soap and plenty of

water. Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.
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Fire-Fighting Measures
Measure Description

Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Hazardous Combustion Products Carbon oxides, nitrogen oxides, sulfur oxides.

Firefighter Protection
Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Spills and Disposal
Procedure Description

Spill Cleanup

Absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable container for

disposal.

Disposal
Dispose of waste in accordance with local,

state, and federal regulations.

Biological Activity and Experimental Protocols
Phenethyl isothiocyanate (PEITC), the non-deuterated form of this compound, is a well-studied

chemopreventive agent found in cruciferous vegetables. It is known to induce apoptosis and

inhibit cancer cell growth in various cancer models.

Apoptosis Induction in Cancer Cells
PEITC has been shown to induce apoptosis in various cancer cell lines, including cervical,

ovarian, and prostate cancer. The mechanism often involves the generation of reactive oxygen

species (ROS), activation of caspases, and modulation of the MAPK and PI3K/Akt signaling

pathways.

This protocol is a standard method to assess the cytotoxic effects of a compound on cancer

cells.
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Cell Seeding: Seed cancer cells (e.g., HeLa, OVCAR-3) in a 96-well plate at a density of 5 x

10³ cells per well and incubate for 24 hours.

Treatment: Treat the cells with varying concentrations of 2-Phenyl-D5-ethyl isothiocyanate
(e.g., 0-30 µM) for 24 to 48 hours. A vehicle control (e.g., DMSO) should be included.

MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at

37°C.

Formazan Solubilization: Add 100 µL of DMSO to each well to dissolve the formazan

crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the control group.

This flow cytometry-based assay is used to quantify apoptosis.

Cell Treatment: Treat cells with the desired concentrations of 2-Phenyl-D5-ethyl
isothiocyanate for a specified time (e.g., 24 hours).

Cell Harvesting: Wash the cells with cold PBS.

Staining: Resuspend the cells in binding buffer and add Annexin V-FITC and propidium

iodide (PI) according to the manufacturer's protocol.

Flow Cytometry: Analyze the stained cells by flow cytometry to differentiate between viable,

early apoptotic, late apoptotic, and necrotic cells.

Signaling Pathways
PEITC induces apoptosis through both intrinsic (mitochondrial) and extrinsic pathways. This

involves the activation of initiator caspases (caspase-8 and -9) and the executioner caspase-3.

It also modulates the expression of Bcl-2 family proteins, leading to the release of cytochrome c

from the mitochondria.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12311603?utm_src=pdf-body
https://www.benchchem.com/product/b12311603?utm_src=pdf-body
https://www.benchchem.com/product/b12311603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12311603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Phenyl-D5-ethyl
isothiocyanate

ROS Generation

Bax

Bcl-2

Caspase-8
activation

Mitochondria Cytochrome c
release Caspase-9

activation

Caspase-3
activation Apoptosis

Click to download full resolution via product page

Caption: PEITC-induced apoptosis signaling pathway.

PEITC has been shown to inhibit the mTORC1 signaling pathway, which is a key regulator of

cell growth and proliferation. This inhibition can be mediated through the activation of AMPK.
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Caption: Inhibition of the mTORC1 signaling pathway by PEITC.

Quantitative Toxicity Data
The following table summarizes the available quantitative toxicity data for phenethyl

isothiocyanate.

Cell Line Assay Endpoint Value Reference

OVCAR-3

(Ovarian Cancer)
Cell Proliferation IC₅₀ 23.2 µM

Huh7.5.1

(Hepatocellular

Carcinoma)

MTT Assay IC₅₀ ~15-30 µM

KKU-M214

(Cholangiocarcin

oma)

Cytotoxicity IC₅₀ (24h) 2.99 ± 0.87 µM

Chang (Liver

Cells)
Cytotoxicity IC₅₀ (24h) 3.46 ± 0.20 µM

Conclusion
2-Phenyl-D5-ethyl isothiocyanate is a valuable research tool, particularly for studies involving

the metabolism and pharmacokinetics of isothiocyanates. Due to its hazardous nature, strict

adherence to safety protocols is mandatory. The biological activity of its non-deuterated analog,

PEITC, is well-documented, providing a strong foundation for its use in cancer research and

drug development. Researchers should consult the full Safety Data Sheet (SDS) before

handling this compound and ensure that all laboratory personnel are trained in its safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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